Cas no 1608457-04-0 (1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride)

1-2-(4-Bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride is a specialized organic compound featuring a bromophenyl ethenesulfonyl group attached to a pyrrolidin-3-amine scaffold, in its hydrochloride salt form. This structure imparts unique reactivity and potential utility in pharmaceutical and chemical synthesis applications. The bromophenyl moiety offers a handle for further functionalization via cross-coupling reactions, while the sulfonyl group enhances stability and modulates electronic properties. The hydrochloride salt improves solubility and handling in synthetic workflows. This compound is particularly valuable as an intermediate in medicinal chemistry, enabling the development of targeted molecules with potential biological activity. Its well-defined structure ensures reproducibility in research and industrial settings.

1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride structure

1608457-04-0 structure

Product name:1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride

CAS No:1608457-04-0

MF:C₁₂H₁₆BrClN₂O₂S

MW:367.689640045166

CID:5991106

PubChem ID:165766908

1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride
- 1-[2-(4-bromophenyl)ethenesulfonyl]pyrrolidin-3-amine hydrochloride
- EN300-26580906
- 1608457-04-0
- Inchi： 1S/C12H15BrN2O2S.ClH/c13-11-3-1-10(2-4-11)6-8-18(16,17)15-7-5-12(14)9-15;/h1-4,6,8,12H,5,7,9,14H2;1H/b8-6+;
- InChI Key： QHKGJJRGOZGGFP-WVLIHFOGSA-N
- SMILES： BrC1C=CC(=CC=1)/C=C/S(N1CCC(C1)N)(=O)=O.Cl

Computed Properties

Exact Mass: 365.98044g/mol
Monoisotopic Mass: 365.98044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 397
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.8Å²

1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26580906-0.05g	1-[2-(4-bromophenyl)ethenesulfonyl]pyrrolidin-3-amine hydrochloride	1608457-04-0	95.0%	0.05g	$212.0	2025-03-20

1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride Related Literature

1. Cadmium sulfide/graphitic carbon nitride heterostructure nanowire loading with a nickel hydroxide cocatalyst for highly efficient photocatalytic hydrogen production in water under visible light†

Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
2. C,C-Diacetylenic phosphaalkenes in palladium-catalyzed cross-coupling reactions†

Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
3. Caffeine promotes the expression of telomerase reverse transcriptase to regulate cellular senescence and aging

Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
4. C to H effective ratio as a descriptor for co-processing light oxygenates and CH4 on Mo/H-ZSM-5†

Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
5. BSA capped bi-functional fluorescent Cu nanoclusters as pH sensor and selective detection of dopamine

Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456

Additional information on 1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride

Comprehensive Overview of 1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride (CAS No. 1608457-04-0)

1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride (CAS No. 1608457-04-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonylpyrrolidine backbone and bromophenyl moiety, has garnered attention for its structural complexity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and targeted therapies, particularly in oncology and neurology.

The molecular structure of 1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride features a pyrrolidine ring substituted with an ethenesulfonyl group and a 4-bromophenyl unit, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in synthesizing compounds with potential kinase inhibitory activity or receptor modulation properties. Recent studies highlight its relevance in addressing drug-resistant mutations, a hot topic in modern pharmacology.

In the context of current trends, this compound aligns with the growing demand for precision medicine and personalized therapeutics. Its brominated aromatic system allows for further functionalization, enabling researchers to tailor derivatives for specific biological targets. Discussions in scientific forums often link such compounds to breakthroughs in cancer immunotherapy and neurodegenerative disease research, areas where small molecule scaffolds are critically needed.

From a synthetic chemistry perspective, CAS No. 1608457-04-0 exemplifies the convergence of heterocyclic chemistry and organobromine chemistry. Its stability under physiological conditions and solubility profile make it suitable for in vitro and in vivo studies. Laboratories focusing on high-throughput screening frequently include this compound in libraries due to its structural diversity and potential to yield lead compounds.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for brominated compounds should be followed to ensure workplace safety. The compound’s hydrochloride salt form improves its crystallinity and storage stability, addressing common challenges in compound management for research institutions.

In summary, 1-2-(4-bromophenyl)ethenesulfonylpyrrolidin-3-amine hydrochloride represents a versatile tool for medicinal chemists. Its intersection with trending topics like AI-driven drug design and fragment-based drug discovery underscores its relevance in contemporary science. As research progresses, this compound may unlock new avenues for treating complex diseases, solidifying its place in the pharmaceutical innovation landscape.